molecular formula C22H20N2O6S B6568455 N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide CAS No. 946321-91-1

N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Cat. No. B6568455
CAS RN: 946321-91-1
M. Wt: 440.5 g/mol
InChI Key: CVPJMDPLMNJAKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups, including a furan ring, a tetrahydroquinoline ring, a benzodioxine ring, and a sulfonamide group . Furan is a five-membered aromatic ring with four carbon atoms and an oxygen . Tetrahydroquinoline is a heterocyclic compound consisting of a quinoline ring system (a fused benzene and pyridine ring) where four of the carbon atoms are fully saturated . Benzodioxine is a type of ether that contains a benzene ring fused to a dioxine ring . Sulfonamides are compounds that contain a sulfur atom connected to two oxygen atoms and one nitrogen atom .


Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. The furan ring could potentially be synthesized using methods such as the Paal-Knorr synthesis . The tetrahydroquinoline ring might be formed through a reduction process . The benzodioxine ring could be formed through a cyclization reaction . The sulfonamide group could be introduced through a substitution reaction .


Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple ring systems and functional groups. The furan, tetrahydroquinoline, and benzodioxine rings would contribute to the rigidity of the molecule, while the sulfonamide group could potentially form hydrogen bonds with other molecules .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. The furan ring is known to undergo reactions such as electrophilic aromatic substitution . The tetrahydroquinoline ring might undergo oxidation or reduction reactions . The benzodioxine ring could potentially participate in reactions involving the opening of the ether ring . The sulfonamide group could undergo reactions such as hydrolysis .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the size and shape of the molecule, the types of functional groups present, and the presence of any chiral centers .

Scientific Research Applications

Enzyme Inhibition

Beyond antibacterial properties, our compound shows intriguing enzyme inhibition potential:

Anti-Cancer and Anti-Microbial Potential

Let’s explore its applications in cancer research and microbial control:

Hypoxia Protection

Our compound’s unique features extend to hypoxia protection:

Drug Development

Finally, the diverse biological applications of furan derivatives inspire the preparation of various thiosemicarbazide and triazole derivatives. These efforts contribute to the development of new drug agents .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The potential applications of this compound would depend on its specific properties and activities. It could potentially be explored for use in areas such as medicinal chemistry, given the known activities of some of its component parts .

properties

IUPAC Name

N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H20N2O6S/c25-22(20-4-2-10-28-20)24-9-1-3-15-5-6-16(13-18(15)24)23-31(26,27)17-7-8-19-21(14-17)30-12-11-29-19/h2,4-8,10,13-14,23H,1,3,9,11-12H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CVPJMDPLMNJAKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2=C(C=C(C=C2)NS(=O)(=O)C3=CC4=C(C=C3)OCCO4)N(C1)C(=O)C5=CC=CO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H20N2O6S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

440.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.